1-[2-Amino-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-2,2,2-trifluoroethan-1-one

Specification

• CAS No.: 306289-61-2
• Molecular Formula: C9H5F3N2OS2
• Molecular Weight: 278.27
• IUPAC Name: 1-(2-amino-4-thiophen-2-yl-1,3-thiazol-5-yl)-2,2,2-trifluoroethanone
• Standard InChI: InChI=1S/C9H5F3N2OS2/c10-9(11,12)7(15)6-5(14-8(13)17-6)4-2-1-3-16-4/h1-3H,(H2,13,14)
• Standard InChI Key: KGDTWECVIMDVNI-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)C2=C(SC(=N2)N)C(=O)C(F)(F)F

Introduction

1-[2-Amino-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-2,2,2-trifluoroethan-1-one is a complex organic compound that combines a thiazole ring with a thiophene moiety, linked to a trifluoroethanone group. This compound, with the CAS number 306289-61-2, exhibits unique physical and chemical properties due to its heterocyclic structure.

Synthesis and Reactions

The synthesis of this compound typically involves the reaction of a thiazole derivative with a trifluoroacetylating agent. The presence of the trifluoromethyl group allows for various chemical transformations, such as nucleophilic substitution or addition reactions, due to its high reactivity.

Common Reagents and Conditions:

• Trifluoroacetylating Agents: Trifluoroacetic anhydride or trifluoroacetyl chloride

• Solvents: Polar aprotic solvents like DMF or DMSO

• Conditions: Room temperature to elevated temperatures under inert atmosphere

Biological and Chemical Applications

This compound is of interest in pharmaceutical and materials science research due to its unique structure and potential biological activity. The combination of thiazole and thiophene rings can contribute to enhanced biological properties compared to simpler analogs.

Potential Applications:

• Pharmaceutical Research: Investigation into antimicrobial or anticancer activities

• Materials Science: Use in the synthesis of functional materials with specific optical or electrical properties

Safety and Handling

Handling of this compound requires caution due to its potential reactivity and toxicity. It is advisable to use protective equipment and follow standard laboratory safety protocols when working with this compound.

Safety Precautions:

• Protective Equipment: Gloves, goggles, lab coat

• Ventilation: Work in a well-ventilated area or fume hood